Cas no 1864132-69-3 (dimethyl1-(methylamino)-3-phenylpropan-2-ylamine)

• Product Name: dimethyl1-(methylamino)-3-phenylpropan-2-ylamine
• CAS No: 1864132-69-3
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• CID: 5683790
• PubChem ID: 22084667
• Update Time: 2025-06-14

dimethyl1-(methylamino)-3-phenylpropan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 1864132-69-3
• SCHEMBL7396098
• dimethyl[1-(methylamino)-3-phenylpropan-2-yl]amine
• EN300-26007946
• dimethyl1-(methylamino)-3-phenylpropan-2-ylamine

• Inchi： 1S/C12H20N2/c1-13-10-12(14(2)3)9-11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3
• InChI Key： PYDXFSZUMHNTLD-UHFFFAOYSA-N
• SMILES： N(C)(C)C(CNC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.162648646g/mol
• Monoisotopic Mass: 192.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Additional information on dimethyl1-(methylamino)-3-phenylpropan-2-ylamine

Recent Advances in the Study of Dimethyl1-(methylamino)-3-phenylpropan-2-ylamine (CAS: 1864132-69-3)

Dimethyl1-(methylamino)-3-phenylpropan-2-ylamine (CAS: 1864132-69-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The synthesis of dimethyl1-(methylamino)-3-phenylpropan-2-ylamine has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated more reliable and reproducible research outcomes.

Pharmacological studies have revealed that dimethyl1-(methylamino)-3-phenylpropan-2-ylamine exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Preclinical trials have demonstrated its efficacy in animal models, with minimal adverse effects reported at therapeutic doses.

In addition to its neurological effects, recent research has highlighted the compound's role in metabolic regulation. Studies indicate that dimethyl1-(methylamino)-3-phenylpropan-2-ylamine may influence glucose metabolism and insulin sensitivity, making it a candidate for further investigation in diabetes and obesity-related conditions. These findings underscore the compound's versatility and potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of dimethyl1-(methylamino)-3-phenylpropan-2-ylamine. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed in future studies. Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, dimethyl1-(methylamino)-3-phenylpropan-2-ylamine (CAS: 1864132-69-3) represents a compelling area of research in chemical biology and pharmaceutical science. Its dual role in neurological and metabolic regulation offers exciting possibilities for drug development. Continued investigation and collaboration across disciplines will be essential to fully realize its therapeutic potential and bring it closer to clinical application.